NSC 59984
Overview
Description
NSC 59984 is an experimental drug that has recently been studied for its potential therapeutic applications. It is a synthetic analogue of the natural product, l-tryptophan. It has been studied for its ability to modulate neurotransmitter levels and its potential use in treating depression and anxiety.
Scientific Research Applications
NSC 59984 has been studied for its potential therapeutic applications in the treatment of depression and anxiety. It has been shown to modulate the levels of serotonin and norepinephrine, two neurotransmitters involved in the regulation of mood. It has also been studied for its potential use in the treatment of other neurological disorders such as Alzheimer’s disease and Parkinson’s disease.
Mechanism of Action
NSC 59984 is thought to act as an agonist at serotonin and norepinephrine receptors. It is believed to increase the activity of these receptors, resulting in increased levels of these neurotransmitters in the brain. This increased activity is thought to be responsible for the therapeutic effects of the drug.
Biochemical and Physiological Effects
NSC 59984 has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, resulting in an antidepressant effect. It has also been shown to increase the levels of dopamine, another neurotransmitter involved in the regulation of mood. In addition, it has been shown to reduce the levels of cortisol, a hormone involved in the regulation of stress.
Advantages and Limitations for Lab Experiments
NSC 59984 has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and relatively inexpensive to purchase. Another advantage is that it is relatively safe to use in laboratory experiments. However, one limitation is that it has a relatively short half-life, meaning that it must be administered multiple times throughout the day in order to maintain its therapeutic effects.
Future Directions
There are a number of potential future directions for research into NSC 59984. One potential direction is to further investigate the drug’s mechanism of action and its potential therapeutic effects on other neurological disorders. Another potential direction is to explore the potential for the drug to be used in combination with other drugs or therapies. Additionally, further research into the safety and efficacy of the drug could be conducted. Finally, further research into the potential for NSC 59984 to be used as an adjunct therapy for other mental health conditions could be conducted.
Synthesis Methods
NSC 59984 is synthesized by a process of condensation of l-tryptophan with sulfuric acid and formaldehyde. The resulting product is then reacted with acetic anhydride to form the desired product. This process is relatively simple and has been used in the synthesis of many other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of NSC 59984 involves the condensation of 2,4-dichloro-5-nitrophenol with 2-amino-4-methylpyridine followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "2,4-dichloro-5-nitrophenol", "2-amino-4-methylpyridine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-5-nitrophenol and 2-amino-4-methylpyridine in ethanol.", "Step 2: Add a few drops of hydrochloric acid to the mixture and reflux for 6 hours.", "Step 3: Cool the mixture and filter the precipitate.", "Step 4: Dissolve the precipitate in sodium hydroxide solution.", "Step 5: Add sodium borohydride to the solution and stir for 2 hours.", "Step 6: Acidify the solution with hydrochloric acid.", "Step 7: Filter the precipitate and wash with water.", "Step 8: Dry the product to obtain NSC 59984." ] } | |
CAS RN |
2643927-71-1 |
Product Name |
NSC 59984 |
Molecular Formula |
C12H15N3O4 |
Molecular Weight |
265.3 |
Purity |
97 |
Origin of Product |
United States |
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